Cas no 55352-36-8 ( )

  structure
  structure
Product Name: 
CAS No:55352-36-8
MF:C14H20O2
MW:220.307404518127
CID:943800
PubChem ID:349704
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • propan-2-yl 2,3,5,6-tetramethylbenzoate
    • NSC409545
    • 55352-36-8
    • NSC-409545
    • DTXSID30325278
    •  
    • Inchi: 1S/C14H20O2/c1-8(2)16-14(15)13-11(5)9(3)7-10(4)12(13)6/h7-8H,1-6H3
    • InChI Key: BWFKFDRDIONKIV-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C(C1C(C)=C(C)C=C(C)C=1C)=O

Computed Properties

  • Exact Mass: 220.1464
  • Monoisotopic Mass: 220.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.975
  • Boiling Point: 302.8°C at 760 mmHg
  • Flash Point: 136.3°C
  • Refractive Index: 1.501
  • PSA: 26.3
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